Cas no 2171978-29-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171978-29-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6406208
• PubChem ID: 165538144
• Update Time: 2025-10-30

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid
• EN300-1504695
• 2171978-29-1
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-4-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(24(29)28-13-17(2)22(14-28)25(30)31)11-12-27-26(32)33-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： YICPFTUOAYNPPI-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid

Introduction to Compound CAS No. 2171978-29-1: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171978-29-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutics and diagnostic tools.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps prevent unwanted side reactions and ensures the sequential addition of amino acids. The 2-methylbutanoyl and 4-methylpyrrolidine components of the compound further enhance its versatility and reactivity, making it a valuable intermediate in various synthetic pathways.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid in the development of new drugs. For instance, studies have shown that this compound can be used to synthesize peptides with enhanced biological activity and improved pharmacokinetic properties. One notable application is in the development of peptide-based vaccines, where the compound's ability to form stable, well-defined structures is crucial for eliciting a robust immune response.

In addition to its role in peptide synthesis, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid has also been explored for its potential in drug delivery systems. Researchers have utilized this compound to create prodrugs that are activated under specific physiological conditions, thereby improving the therapeutic index and reducing side effects. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to develop prodrugs for targeted cancer therapy, where it selectively releases the active drug at tumor sites.

The structural complexity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid also makes it an excellent candidate for structure-based drug design. Computational methods such as molecular dynamics simulations and docking studies have been employed to understand how this compound interacts with target proteins. These insights have led to the identification of key binding sites and interactions that can be exploited to optimize drug candidates.

Furthermore, the compound's stability and solubility properties have been extensively studied to ensure its suitability for various applications. Researchers have developed novel formulations and delivery methods to enhance its bioavailability and efficacy. For instance, encapsulating this compound in nanoparticles or liposomes has shown promising results in improving its stability and targeted delivery.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171978-29-1) is a versatile and important compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for developing new drugs, vaccines, and drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a key player in the field.